(4-Phenethylpiperazin-1-yl)(2-((tetrahydrofuran-3-yl)oxy)pyridin-3-yl)methanone

• IUPAC Name: [2-(oxolan-3-yloxy)pyridin-3-yl]-[4-(2-phenylethyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C22H27N3O3/c26-22(20-7-4-10-23-21(20)28-19-9-16-27-17-19)25-14-12-24(13-15-25)11-8-18-5-2-1-3-6-18/h1-7,10,19H,8-9,11-17H2
• InChI Key: FDXAKAQQFNASHQ-UHFFFAOYSA-N
• Canonical SMILES: C1COCC1OC2=C(C=CC=N2)C(=O)N3CCN(CC3)CCC4=CC=CC=C4
• Molecular Formula: C22H27N3O3
• Molecular Weight: 381.5 g/mol

Description

The compound contains several structural components including a phenethylpiperazine moiety, a pyridine ring, and a tetrahydrofuran ring. Phenethylpiperazine is a common moiety in medicinal chemistry known for its versatility. The pyridine ring is a basic aromatic heterocycle that is often used in drug design. Tetrahydrofuran is a commonly used solvent and its derivatives are found in many biologically active compounds.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. The phenethylpiperazine moiety would provide a degree of flexibility to the molecule, while the pyridine and tetrahydrofuran rings would add rigidity.

Chemical Reactions Analysis

The chemical reactivity of this compound would depend on the specific functional groups present. For example, the pyridine ring might undergo electrophilic substitution reactions, while the tetrahydrofuran ring might undergo reactions at the oxygen atom.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar pyridine and tetrahydrofuran rings might increase its solubility in polar solvents.

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Compounds containing a phenethylpiperazine moiety are known to interact with a variety of targets including G protein-coupled receptors and ion channels.